4-(Dimethylamino)butane-1-sulfonyl chloride

• Molecular Formula: C6H14ClNO2S
• Molecular Weight: 199.70 g/mol
• IUPAC Name: 4-(dimethylamino)butane-1-sulfonyl chloride
• InChI: InChI=1S/C6H14ClNO2S/c1-8(2)5-3-4-6-11(7,9)10/h3-6H2,1-2H3
• InChI Key: FDXPSUPKABTYGL-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCCS(=O)(=O)Cl

Description

4-(Dimethylamino)butane-1-sulfonyl chloride (CAS 2020066-02-6) is a sulfonyl chloride derivative with a dimethylamino substituent at the 4-position of a butane chain. Its molecular formula is C₆H₁₄ClNO₂S, and it has a molecular weight of 199.70 g/mol . Sulfonyl chlorides are highly reactive intermediates widely used in synthesizing sulfonamides, sulfonate esters, and other functionalized compounds.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(Dimethylamino)butane-1-sulfonyl chloride typically involves the reaction of 4-(dimethylamino)butane-1-sulfonic acid with thionyl chloride (SOCl2). The reaction is carried out under anhydrous conditions to prevent hydrolysis of the sulfonyl chloride group .

Industrial Production Methods

Industrial production methods for this compound are not widely documented, but they likely follow similar synthetic routes as those used in laboratory settings, with optimizations for scale and efficiency .

Chemical Reactions Analysis

Types of Reactions

4-(Dimethylamino)butane-1-sulfonyl chloride undergoes several types of chemical reactions, including:

Nucleophilic substitution: The sulfonyl chloride group is highly reactive towards nucleophiles, leading to the formation of sulfonamide derivatives.

Hydrolysis: In the presence of water, the sulfonyl chloride group can hydrolyze to form the corresponding sulfonic acid.

Common Reagents and Conditions

Nucleophiles: Amines, alcohols, and thiols are common nucleophiles that react with 4-(Dimethylamino)butane-1-sulfonyl chloride.

Reaction Conditions: Reactions are typically carried out in anhydrous solvents such as dichloromethane or tetrahydrofuran, often at low temperatures to control the reactivity.

Major Products

Sulfonamides: Formed from the reaction with amines.

Sulfonate esters: Formed from the reaction with alcohols.

Scientific Research Applications

4-(Dimethylamino)butane-1-sulfonyl chloride is used in various scientific research applications:

Fluorescence Spectroscopy: It acts as a quencher for fluorescence signals, making it useful in Förster Resonance Energy Transfer (FRET) studies to monitor molecular interactions.

Material Science: Integrated into polymeric matrices or coatings to modify surface properties or create responsive materials.

Chemical Synthesis: Serves as a chiral auxiliary and strong nucleophile in organic synthesis, facilitating the creation of complex molecules with high enantiomeric purity.

Chromatography: Used as a standard for calibrating analytical equipment and optimizing separation processes.

Mechanism of Action

The mechanism of action of 4-(Dimethylamino)butane-1-sulfonyl chloride involves its reactivity as a sulfonyl chloride. The sulfonyl chloride group is highly electrophilic, making it susceptible to nucleophilic attack. This reactivity is exploited in various synthetic and analytical applications.

Comparison with Similar Compounds

Structural and Functional Group Comparisons

The table below summarizes key structural and physicochemical differences between 4-(Dimethylamino)butane-1-sulfonyl chloride and related compounds:

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Substituent	Reactivity Insights	Solubility Insights
4-(Dimethylamino)butane-1-sulfonyl chloride	2020066-02-6	C₆H₁₄ClNO₂S	199.70	Aliphatic dimethylamino group	Electron-donating group may stabilize intermediates; moderate steric hindrance	High polarity enhances solubility in polar solvents (e.g., DMSO, methanol)
4-(Dimethylamino)benzene-1-sulfonyl chloride	19715-49-2	C₈H₁₀ClNO₂S	219.69	Aromatic dimethylamino group	Resonance stabilization from aromatic ring; increased electrophilicity at sulfonyl group	Lower solubility in water due to aromatic hydrophobicity
4-Chlorobutane-1-sulfonyl chloride	-	C₄H₈Cl₂O₂S*	~190.97*	Terminal chlorine substituent	Electron-withdrawing Cl increases sulfonyl group reactivity; minimal steric hindrance	Lower polarity reduces solubility in polar solvents
4-((Tetrahydrofuran-2-yl)methoxy)butane-1-sulfonyl chloride	1341811-65-1	C₉H₁₇ClO₄S	256.75	THF-methoxy ether substituent	Ether oxygen enhances hydrogen bonding; bulky substituent reduces reaction rates	Solubility in ethers and THF due to structural similarity
4-((4-Methylpentyl)oxy)butane-1-sulfonyl chloride	1339766-33-4	-	-	Long-chain alkoxy substituent	Steric hindrance from branched chain reduces accessibility of sulfonyl group	High lipophilicity favors organic solvents (e.g., hexane, chloroform)

*Inferred data due to lack of explicit evidence.

Reactivity and Application Differences

• Electron-Donating vs. This contrasts with 4-Chlorobutane-1-sulfonyl chloride, where the electron-withdrawing Cl increases sulfonyl electrophilicity, favoring faster reactions with amines or alcohols . 4-(Dimethylamino)benzene-1-sulfonyl chloride benefits from aromatic conjugation, which may redirect reactivity toward electrophilic aromatic substitution rather than sulfonylation .
• Steric and Solubility Effects: Bulky substituents (e.g., THF-methoxy in 4-((Tetrahydrofuran-2-yl)methoxy)butane-1-sulfonyl chloride) hinder reagent access to the sulfonyl group, slowing reactions. Conversely, the compact dimethylamino group in the main compound allows efficient interactions . The long alkoxy chain in 4-((4-Methylpentyl)oxy)butane-1-sulfonyl chloride increases lipophilicity, making it suitable for lipid-soluble applications .

Biological Activity

4-(Dimethylamino)butane-1-sulfonyl chloride, also known as sulfonyl chloride, is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article aims to explore the biological activity of this compound, focusing on its mechanisms, therapeutic potential, and relevant case studies.

• Molecular Formula : C₆H₁₄ClNO₂S
• SMILES : CN(C)CCCCS(=O)(=O)Cl
• InChIKey : FDXPSUPKABTYGL-UHFFFAOYSA-N

The biological activity of 4-(dimethylamino)butane-1-sulfonyl chloride is primarily attributed to its ability to interact with various molecular targets within biological systems. It functions as a potent inhibitor of certain enzymes, which can modulate critical cellular pathways. Notably, it has been studied for its role in inhibiting mitogen and stress-activated protein kinase-1 (MSK-1), impacting cellular responses to stress and growth signals .

Biological Activities

The compound exhibits several biological activities, including:

• Enzyme Inhibition : It acts as an inhibitor for various kinases, particularly those involved in cancer cell proliferation.
• Antimicrobial Properties : Preliminary studies suggest that it may possess antimicrobial effects, making it a candidate for further investigation in the field of infectious diseases.
• Anticancer Potential : Research has indicated that it may inhibit tumor growth in specific cancer cell lines by targeting anti-apoptotic proteins such as Bcl-2 and Bcl-xL .

1. Inhibition of Cancer Cell Growth

A study evaluated the effects of 4-(dimethylamino)butane-1-sulfonyl chloride on small-cell lung cancer cell lines (H1417 and H146). The compound demonstrated significant inhibition of cell growth with IC50 values of approximately 151 nM and 98 nM, respectively. This suggests that the compound may serve as a promising lead for developing new anticancer therapies targeting Bcl-2/Bcl-xL proteins .

2. Antimicrobial Activity

In a separate investigation, the compound's potential as an antimicrobial agent was assessed. It was found to exhibit activity against various bacterial strains, indicating its utility in treating infections caused by resistant bacteria. Further research is needed to elucidate the specific mechanisms through which it exerts these effects .

Comparative Analysis with Similar Compounds

To understand the uniqueness of 4-(dimethylamino)butane-1-sulfonyl chloride, it is essential to compare it with structurally similar compounds:

Compound Name	Biological Activity	IC50 Values
Compound A	Bcl-2 Inhibitor	100 nM
Compound B	Antimicrobial	200 nM
4-(Dimethylamino)butane-1-sulfonyl chloride	Cancer Inhibition	98 nM - 151 nM

This table illustrates that while other compounds exhibit significant biological activities, the potency of 4-(dimethylamino)butane-1-sulfonyl chloride in inhibiting cancer cell growth is noteworthy.